5-benzyl-5H-pyrido[4,3-b]indole

• Molecular Formula: C18H14N2
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 5-benzylpyrido[4,3-b]indole
• InChI: InChI=1S/C18H14N2/c1-2-6-14(7-3-1)13-20-17-9-5-4-8-15(17)16-12-19-11-10-18(16)20/h1-12H,13H2
• InChI Key: YBOWTPNVWOLOOL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C=NC=C3)C4=CC=CC=C42

Description

5-benzyl-5H-pyrido[4,3-b]indole is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a type of indole alkaloid that exhibits a wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects.

Mechanism of Action

The mechanism of action of 5-benzyl-5H-pyrido[4,3-b]indole is not fully understood. However, it has been suggested that it exerts its anti-cancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been shown to modulate the immune system, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
5-benzyl-5H-pyrido[4,3-b]indole has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including topoisomerase I and II, which are involved in DNA replication and repair. It has also been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-benzyl-5H-pyrido[4,3-b]indole in lab experiments is its wide range of pharmacological activities. It exhibits anti-cancer, anti-inflammatory, and anti-microbial effects, making it a versatile compound for studying various biological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 5-benzyl-5H-pyrido[4,3-b]indole. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer and inflammatory disorders. Another direction is to explore its mechanism of action in more detail, particularly its effects on gene expression and the immune system. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in vivo.

Synthesis Methods

The synthesis of 5-benzyl-5H-pyrido[4,3-b]indole involves the condensation of 2-aminobenzylamine with 2-bromobenzaldehyde in the presence of potassium carbonate. The reaction is carried out in refluxing ethanol for several hours, followed by purification through column chromatography. The yield of the product is approximately 50%.

Scientific Research Applications

5-benzyl-5H-pyrido[4,3-b]indole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. It also exhibits anti-inflammatory and anti-microbial effects, making it a promising candidate for the development of new drugs.